Cas no 60573-58-2 (6-methoxy-1,2-dihydronaphthalene)
6-Methoxy-1,2-dihydronaphthalene is a versatile intermediate in organic synthesis, characterized by its partially hydrogenated naphthalene core with a methoxy substituent at the 6-position. This compound is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and fine chemicals due to its reactive dihydronaphthalene structure, which facilitates further functionalization. The methoxy group enhances electron density, making it useful in electrophilic aromatic substitution and cyclization reactions. Its stability under mild conditions allows for controlled transformations, while its well-defined structure ensures reproducibility in synthetic applications. This compound is commonly employed in the development of biologically active molecules and complex organic frameworks.
60573-58-2 structure
Product Name:6-methoxy-1,2-dihydronaphthalene
CAS No:60573-58-2
MF:C11H12O
MW:160.212383270264
CID:952416
PubChem ID:594775
Update Time:2025-05-28
6-methoxy-1,2-dihydronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 6-methoxy-1,2-dihydro-naphthalene
- 6-methoxy-1,2-dihydronaphthalene
- AC1LC5NO
- CTK2F2079
- MolPort-003-886-579
- Naphthalene, 1,2-dihydro-6-methoxy-
- SureCN1478437
- Z1198179971
- AKOS006288268
- 2-METHOXY-5,6-DIHYDRONAPHTHALENE
- DB-350537
- AMY7679
- DTXSID80344156
- EN300-122307
- G53565
- SCHEMBL1478437
- 7-methoxy-3,4-dihydronaphthalen
- 6-Methoxy-1,2-dihydronaphthalene #
- 60573-58-2
-
- MDL: MFCD08544531
- Inchi: 1S/C11H12O/c1-12-11-7-6-9-4-2-3-5-10(9)8-11/h3,5-8H,2,4H2,1H3
- InChI Key: SUSHJFGCRWJSAQ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1)C=CCC2
Computed Properties
- Exact Mass: 160.08886
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 2.65460
6-methoxy-1,2-dihydronaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-122307-0.05g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-122307-0.1g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-122307-0.25g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-122307-0.5g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-122307-1.0g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-122307-2.5g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-122307-5.0g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-122307-10.0g |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| Enamine | EN300-122307-50mg |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 50mg |
$101.0 | 2023-10-02 | |
| Enamine | EN300-122307-100mg |
6-methoxy-1,2-dihydronaphthalene |
60573-58-2 | 95.0% | 100mg |
$152.0 | 2023-10-02 |
6-methoxy-1,2-dihydronaphthalene Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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